3,4-Dichloro-6-phenylpyridazine

• IUPAC Name: 3,4-dichloro-6-phenylpyridazine
• InChI: InChI=1S/C10H6Cl2N2/c11-8-6-9(13-14-10(8)12)7-4-2-1-3-5-7/h1-6H
• InChI Key: DGKIYVQEFBTNMF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN=C(C(=C2)Cl)Cl
• Molecular Formula: C10H6Cl2N2
• DSSTOX Substance ID: DTXSID00523845
• Molecular Weight: 225.07 g/mol
• CAS RN: 64942-62-7

Description

3,4-Dichloro-6-phenylpyridazine is a chemical compound with the molecular formula C10H6Cl2N2. It has a molecular weight of 225.08 and is a solid in physical form.

Molecular Structure Analysis

The molecular structure of 3,4-Dichloro-6-phenylpyridazine consists of a pyridazine ring, which is a six-membered ring with two nitrogen atoms, substituted with two chlorine atoms and a phenyl group. The InChI code for this compound is 1S/C10H6Cl2N2/c11-8-6-9(13-14-10(8)12)7-4-2-1-3-5-7/h1-6H.

Physical And Chemical Properties Analysis

3,4-Dichloro-6-phenylpyridazine is a solid compound. It has a melting point of 164 - 165 degrees Celsius.

Scientific Research Applications

• Pharmacological Applications

  • Pyridazine and pyridazinone are heterocycles that contain two adjacent nitrogen atoms and have shown a wide range of pharmacological activities such as antimicrobial, antidepressant anti-hypertensive, anticancer, antiplatelet, antiulcer, herbicidal, antifeedant and various other anticipated biological activities.
  • Pyridazine based systems have been shown to have numerous practical applications.

• Medicinal Chemistry

  • Pyridazine derivatives have been shown to be ‘privileged structures’ in medicinal chemistry and many drug discovery programmes utilize a pyridazine as a core scaffold.
  • Various pyridazine based scaffolds have been utilized in medicinal chemistry against a range of biological targets and physiological effects.

• Agrochemical Applications

  • Various pyridazinone derivatives are well known as agrochemicals.
  • The pharmaceutical industry has a continuing requirement for the synthesis of a diverse range of polysubstituted pyridazinone compounds bearing a varied range of ring substituents because many such compounds have been used as commercially drugs and agrochemicals.

Safety And Hazards

The compound is labeled with the GHS07 pictogram and has a signal word of "Warning". Hazard statements associated with the compound include H302, H312, H315, H319, H332, and H335. These indicate that the compound may be harmful if swallowed, in contact with skin, or if inhaled, and it may cause skin and eye irritation and respiratory irritation.

Synthesis routes and methods

Procedure details

3,4-Dichloro-6-phenylpyridazine was synthesized from □-oxobenzenebutanoic acid and 1-(phenylmethyl)hydrazine in 2 steps according to a procedure by Sircar (Sircar, I. J Het. Chem. 1983, 20,1473-1476.) 3,4-Dichloro-6-phenylpyridazine (100 mg, 0.44 mmol) was combined with sodium methoxide (1.1 mL of a 0.50M solution in methanol, 0.55 mmol, 1.25 equiv.) and methanol (296 μl, 1.5M) in a resealable tube and heated to 65° C. for 1 hour. The methanol was evaporated in vacuo, and water was added to the residue. The mixture was extracted with DCM, dried over K2CO3, filtered and concentrated in vacuo, to afford 3,4-dimethoxy-6-phenylpyridazine and 3-methoxy-4-chloro-6-phenylpyridazine, the title compound, as a solid.

Citations

Synthesis of 4‐amino‐6‐phenyl‐3(2H)‐pyridazinones: A general procedure

I Sircar - Journal of heterocyclic chemistry, 1983 - Wiley Online Library

A method for the synthesis of 3,4‐dichloro‐6‐phenylpyridazine 5 was described. The compound 5 was used as an intermediate for the synthesis of a series of 4‐amino‐6‐phenyl‐3(2H)‐…

Number of citations: 13 onlinelibrary.wiley.com